Cas no 108779-73-3 (Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-)

• Product Name: Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-
• CAS No: 108779-73-3
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 184032
• PubChem ID: 184007
• Update Time: 2025-04-19

Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2'-(sulfooxy)[1,1'-biphenyl]-4-yl]-
• [2-(4-acetamidophenyl)phenyl] hydrogen sulfate
• (2-(4-Acetamidophenyl)phenyl) hydrogen sulfate
• 4'-(acetylamino)biphenyl-2-yl hydrogen sulfate
• AC1L4E28
• AC1Q6Y2O
• ACMC-20cd32
• AR-1F6551
• CTK4A6186
• DTXSID60148735
• 108779-73-3

• Inchi： 1S/C14H13NO5S/c1-10(16)15-12-8-6-11(7-9-12)13-4-2-3-5-14(13)20-21(17,18)19/h2-9H,1H3,(H,15,16)(H,17,18,19)
• InChI Key： JONNKPJZTSYZJT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 307.05149
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.7